N-(3,4-dichlorophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[4-(piperidine-1-carbonyl)phenyl]thiourea
• InChI: InChI=1S/C19H19Cl2N3OS/c20-16-9-8-15(12-17(16)21)23-19(26)22-14-6-4-13(5-7-14)18(25)24-10-2-1-3-11-24/h4-9,12H,1-3,10-11H2,(H2,22,23,26)
• InChI Key: DTDGMLGAAIIOKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=S)NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H19Cl2N3OS
• Molecular Weight: 408.3 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea, commonly known as DPTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiourea derivatives and has been shown to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of DPTU is not fully understood. However, it is thought to act by inhibiting the activity of enzymes involved in DNA synthesis and cell cycle progression. DPTU has also been shown to modulate the activity of ion channels and receptors in the brain, which may contribute to its neuroprotective and cognitive-enhancing effects.
Biochemical and Physiological Effects:
DPTU has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, DPTU has been shown to exhibit anti-inflammatory and anti-oxidant activity. DPTU has also been shown to modulate the activity of neurotransmitters such as dopamine and serotonin, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One of the key advantages of DPTU is its high potency and selectivity for its target enzymes and receptors. This makes it a valuable tool for studying the molecular mechanisms involved in cancer and neurodegenerative diseases. However, one of the limitations of DPTU is its relatively low solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on DPTU. One area of research is in the development of novel derivatives of DPTU with improved solubility and bioavailability. Another area of research is in the investigation of the molecular mechanisms involved in DPTU's anti-cancer and neuroprotective effects. Finally, there is a need for further research on the safety and toxicity of DPTU, particularly with regards to its potential use as a therapeutic agent.

Scientific Research Applications

DPTU has been extensively studied for its potential applications in scientific research. One of the key areas of research has been in the field of cancer biology. DPTU has been shown to exhibit potent anti-cancer activity against a range of cancer cell lines, including breast, prostate, and lung cancer cells. This activity is thought to be mediated through the inhibition of DNA synthesis and cell cycle arrest.
Another area of research where DPTU has shown promise is in the field of neurobiology. DPTU has been shown to exhibit neuroprotective effects against oxidative stress and excitotoxicity, which are key mechanisms involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. DPTU has also been shown to enhance learning and memory in animal models of cognitive impairment.